Cas no 61653-06-3 (Benzoic acid, 2-[(3-chlorophenyl)acetyl]-, methyl ester)

• Product Name: Benzoic acid, 2-[(3-chlorophenyl)acetyl]-, methyl ester
• CAS No: 61653-06-3
• MF: C₁₆H₁₃ClO₃
• MW: 288.725623846054
• CID: 471371
• PubChem ID: 14946049
• Update Time: 2025-04-19

Benzoic acid, 2-[(3-chlorophenyl)acetyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[(3-chlorophenyl)acetyl]-, methyl ester
• methyl 2-[2-(3-chlorophenyl)acetyl]benzoate
• 61653-06-3
• DTXSID90565870
• Methyl 2-[(3-chlorophenyl)acetyl]benzoate

• Inchi： 1S/C16H13ClO3/c1-20-16(19)14-8-3-2-7-13(14)15(18)10-11-5-4-6-12(17)9-11/h2-9H,10H2,1H3
• InChI Key： LUNIXOXYLOEVNZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CC(C1C=CC=CC=1C(=O)OC)=O

Computed Properties

• Exact Mass: 288.05539
• Monoisotopic Mass: 288.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37